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Compound of Interest

Compound Name: Dioctyltin maleate

CAS No.: 16091-18-2

Cat. No.: B1670705

Get Quote

Executive Summary: The Structural Duality
Dioctyltin maleate (DOTM) [CAS: 16091-18-2] is a critical organotin compound primarily

utilized as a thermal stabilizer in polyvinyl chloride (PVC) processing. For the analytical

scientist, DOTM presents a unique challenge: it exhibits structural duality.

In the solid state, DOTM often exists as a coordination polymer where maleate ligands bridge

tin centers, creating pentacoordinate or hexacoordinate geometries. However, in solution,

these supramolecular structures can depolymerize into monomeric tetracoordinate species

depending on solvent polarity and concentration.

This guide provides a rigorous framework for characterizing DOTM using IR, NMR, and MS,

with a specific focus on distinguishing between these coordination states.

Sample Preparation & Handling
Safety Warning: Organotins are toxic. Dioctyltin compounds are generally less toxic than their

dibutyl or tributyl analogs, but strict adherence to safety protocols (gloves, fume hood) is

mandatory to prevent skin absorption and inhalation.
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Protocol: Anhydrous Preparation
Moisture is the enemy of organotin structural analysis. Water can hydrolyze the carboxylate

bond or coordinate to the tin center, artificially altering the coordination number observed in

NMR.

Solvent Selection:

NMR: Use deuterated chloroform (

) for routine analysis. For probing coordination expansion, use coordinating solvents like

or Pyridine-

.

Drying: All solvents must be dried over molecular sieves (3Å or 4Å) for at least 24 hours

prior to use.

Sample Concentration:

Prepare

50 mg/mL for

NMR to ensure adequate signal-to-noise ratio, as

has a natural abundance of 8.59%.

Infrared Spectroscopy (FT-IR): The Coordination
Probe
IR spectroscopy is the primary tool for determining the coordination mode of the maleate ligand

(monodentate, chelating, or bridging).

Mechanistic Insight: The Rule
The difference in wavenumber (
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) between the asymmetric (

) and symmetric (

) carboxylate stretches provides immediate structural evidence.

Monodentate (Ester-like):

Bridging/Chelating:

Characteristic Bands for DOTM
Vibrational Mode Wavenumber (cm⁻¹) Structural Significance

Ester 1725 - 1740
Uncoordinated carbonyl of the

maleate ester group.

1550 - 1600
Asymmetric carboxylate

stretch.

1380 - 1420 Symmetric carboxylate stretch.

500 - 600
Fingerprint region; confirms

organotin bond.

400 - 500
Indicates Sn-O coordination

(often weak/broad).

Interpretation: In polymeric DOTM, you will often observe a shift in the

to lower frequencies (

1560 cm⁻¹) compared to a free ester, indicating the carbonyl oxygen is donating electron
density to a neighboring tin atom.

Nuclear Magnetic Resonance (NMR): The Definitive
Tool
While

and
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confirm the ligand identity,

NMR is the gold standard for determining the coordination geometry.

NMR Parameters
Reference: Tetramethyltin (

) at 0.0 ppm.

Frequency:

149 MHz (on a 400 MHz proton instrument).

Chemical Shift ( ) & Coordination Number
The

chemical shift is highly sensitive to the electron density and coordination number (CN) of the tin
atom.[1]

Coordination
Number (CN)

Geometry
Chemical Shift
Range (ppm)

Interpretation for
DOTM

4-Coordinate Tetrahedral +200 to -60

Monomeric species in

non-polar solvent (

).

5-Coordinate Trigonal Bipyramidal -90 to -190

Dimeric or oligomeric

structures; or solvent

coordination.

6-Coordinate Octahedral -200 to -400

Polymeric solid-state

structure or strong

chelation.

Critical Observation: If you run DOTM in

and see a sharp peak around -160 ppm, the oligomeric structure is intact. If you add a drop of
DMSO, the peak may shift significantly upfield (more negative) as DMSO coordinates to the tin,
expanding the coordination sphere.
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NMR Signatures
Maleate Protons: Singlet at

6.30 - 6.40 ppm. (Note: In free maleic acid, this is lower; the shift confirms esterification).

Octyl Chain:

(attached to Sn): Triplet at

1.2 - 1.5 ppm. Satellites due to

coupling are often visible (

).

Terminal

: Triplet at

0.88 ppm.

Mass Spectrometry (MS): The Isotopic Fingerprint
Mass spectrometry of organotins is distinct due to the complex isotopic cluster of Tin.

The Tin Isotope Cluster
Tin has the highest number of stable isotopes (10), with

(32.6%),

(24.2%), and

(14.5%) being the most abundant.

Diagnostic Rule: Any fragment containing one tin atom will exhibit a characteristic "step-

ladder" cluster spanning approx. 12 mass units.

Cluster Recognition: Look for the pattern where the peak at
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(

) is the highest,

(

) is

75% height, and

(

) is

45% height.

Fragmentation Pathway (ESI/EI)
DOTM (

, MW

459 Da) typically fragments via alkyl group loss.

Molecular Ion:

or

is often weak in EI but visible in ESI.

Primary Loss: Cleavage of an octyl group (

).

Fragment:

Secondary Loss: Loss of the maleate ligand or second octyl group.

Fragment:

(

for
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)

Fragment:

or bare

clusters.

Integrated Analytical Workflow
The following diagram illustrates the logical flow for characterizing DOTM, integrating the three

spectroscopic methods to confirm structure and purity.

Unknown Organotin Sample
(Dioctyltin Maleate Candidate)

Sample Preparation
(Dry CDCl3 / KBr Pellet)

FT-IR Spectroscopy NMR (1H, 13C, 119Sn) Mass Spectrometry (ESI/EI)

Check Carbonyl Region
ν(COO) asym vs sym
Δν > 200: Monomer
Δν < 150: Polymer

Check 119Sn Shift
+200 to -60 ppm: 4-Coord

-90 to -350 ppm: 5/6-Coord

Check Isotope Pattern
Diagnostic Sn Cluster
Loss of Octyl groups

Structural Confirmation
(Monomer vs Oligomer)

Click to download full resolution via product page

Figure 1: Integrated spectroscopic workflow for the structural elucidation of Dioctyltin Maleate.

Summary Data Table
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Parameter Value / Range Structural Inference

IR 1730 cm⁻¹
Ester carbonyl

(uncoordinated).

IR 1560 - 1580 cm⁻¹
Carboxylate coordinating to

Sn.

Shift -150 to -200 ppm

Indicates 5-coordinate

geometry (common for DOTM

oligomers).

Vinyl 6.35 ppm (s) Maleate double bond intact.

MS Base Peak m/z ~305 fragment (loss of one octyl +

ligand).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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